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Compound of Interest

Compound Name: Chlormephos

Cat. No.: B165930

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the efficacy of Chlormephos, an
organophosphate insecticide, against key soil-dwelling insect pests. Due to the historical usage
of Chlormephos and the limited availability of recent public data, this report synthesizes
available information and provides generalized protocols for efficacy testing based on
established methodologies for soil insecticides.

Introduction

Chlormephos is a non-systemic organophosphate insecticide with contact and stomach
action.[1][2] It has been historically used to control a range of soil-dwelling and foliage pests,
including wireworms, millipedes, symphylids, and cutworms in crops such as maize, sugar
beet, and potatoes.[3] Like other organophosphates, Chlormephos functions as an
acetylcholinesterase (AChE) inhibitor. By inhibiting this crucial enzyme in the insect nervous
system, it disrupts nerve impulse transmission, leading to paralysis and eventual death of the
insect.[2]

Mechanism of Action: Acetylcholinesterase
Inhibition

Chlormephos exerts its insecticidal effect by irreversibly binding to the enzyme
acetylcholinesterase (AChE) at the synaptic clefts in the insect's nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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